Design and synthesis of multifunctional metal–organic zeolites
Chemical Society Reviews Pub Date: 2018-02-05 DOI: 10.1039/C7CS00782E
Abstract
Metal–organic zeolites (MOZs) are an important branch of metal–organic frameworks (MOFs) and combine the advantages of zeolites and MOFs, such as high surface area and porosity as well as the exceptional stability of zeolites, which would have a significant impact on catalysis chemistry, inorganic chemistry, coordination chemistry, materials science and other areas. In this review, we focus on the recent advances in MOZs with a brief outline of the most prominent examples. In particular, we highlight the basic principles of the design and synthesis approaches toward the construction of MOZs. Obeying the principle of charge matching, tuning tetrahedral metal centers, using enlarged tetrahedral building units as clusters, introducing functional groups into ligands, and combining traditional inorganic TO4 sites in MOZs enable the final materials with diverse topological structures to exhibit superior performance for various applications, such as gas sorption/separation, catalysis, enantio-selectivity, luminescence, etc.
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